2-{[(4-Bromo-2-ethylphenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[(4-bromo-2-ethylanilino)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C17H15BrN2O2/c1-2-11-9-12(18)7-8-15(11)19-10-20-16(21)13-5-3-4-6-14(13)17(20)22/h3-9,19H,2,10H2,1H3
• InChI Key: ZKAPWZXTQUADJA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)Br)NCN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C17H15BrN2O2
• Molecular Weight: 359.2 g/mol

Description

2-{[(4-Bromo-2-ethylphenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione, also known as 4-Bromo-2-ethyl-isoindole-1,3-dione, is an organic compound belonging to the isoindole-dione class of heterocyclic compounds. It is a colorless solid, with a molecular formula of C13H10BrNO2. 4-Bromo-2-ethyl-isoindole-1,3-dione is an important building block in organic synthesis and has been used in various scientific research applications.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been reported to exhibit significant antiviral properties. . The structural features of 2-{[(4-Bromo-2-ethylphenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione could be explored for potential antiviral agents, especially in the development of new medications targeting RNA and DNA viruses.

Antimalarial Applications

The fight against malaria could benefit from the discovery of new antimalarial agents. The unique structure of 2-{[(4-Bromo-2-ethylphenyl)amino]methyl}-1H-isoindole-1,3(2H)-dione might be effective against Plasmodium species, offering a new avenue for antimalarial drug development.

Each of these applications represents a distinct field of research where the compound could have significant implications. Further studies and clinical trials would be necessary to fully understand its potential and to develop safe and effective therapeutic agents. .

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that leads to a variety of biological activities . The specific interactions and resulting changes would depend on the particular target and the context of the biological system.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may influence a variety of biochemical pathways. The downstream effects of these influences would depend on the specific pathway and the biological context.

Result of Action

Given the range of biological activities associated with indole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.